N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate

• IUPAC Name: N-[3-(2,5-dichlorophenoxy)propyl]butan-1-amine;oxalic acid
• InChI: InChI=1S/C13H19Cl2NO.C2H2O4/c1-2-3-7-16-8-4-9-17-13-10-11(14)5-6-12(13)15;3-1(4)2(5)6/h5-6,10,16H,2-4,7-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key: UFVYVENCSRJBQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCOC1=C(C=CC(=C1)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H21Cl2NO5
• Molecular Weight: 366.2 g/mol

Description

N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate, also known as BRL 37344, is a selective β3-adrenergic receptor agonist. It is primarily used in scientific research to study the role of β3-adrenergic receptors in various physiological and pathological conditions.

Mechanism of Action

N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate 37344 selectively activates β3-adrenergic receptors, leading to the activation of adenylate cyclase and subsequent cAMP production. This, in turn, activates protein kinase A, which phosphorylates various downstream targets, leading to the activation of lipolysis and thermogenesis.
Biochemical and Physiological Effects:
This compound 37344 has been shown to increase lipolysis and energy expenditure in various animal models and human studies. It has also been shown to improve glucose homeostasis and insulin sensitivity in obese and diabetic animal models. This compound 37344 has been studied extensively in the context of obesity, diabetes, and metabolic syndrome.

Advantages and Limitations for Lab Experiments

N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate 37344 is a potent and selective β3-adrenergic receptor agonist, making it an ideal tool for studying the role of β3-adrenergic receptors in various physiological and pathological conditions. However, its use is limited by its short half-life and poor oral bioavailability, which necessitates its administration via injection. Additionally, its effects may be confounded by off-target effects on other adrenergic receptors.

Future Directions

Future research on N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate 37344 could focus on developing more potent and selective β3-adrenergic receptor agonists with improved pharmacokinetic properties. Additionally, the role of β3-adrenergic receptors in various pathological conditions, such as cancer and cardiovascular disease, could be further explored using this compound 37344 and other β3-adrenergic receptor agonists. Finally, the development of β3-adrenergic receptor antagonists could provide additional insights into the physiological and pathological roles of β3-adrenergic receptors.

Synthesis Methods

The synthesis of N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate 37344 involves the reaction between 2,5-dichlorophenol and 3-chloropropylamine in the presence of a base to form 3-(2,5-dichlorophenoxy)propylamine. The amine is then reacted with butyraldehyde in the presence of a reducing agent to form N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine. The final step involves the reaction between the amine and oxalic acid to form this compound 37344 oxalate.

Scientific Research Applications

N-[3-(2,5-dichlorophenoxy)propyl]-1-butanamine oxalate 37344 is primarily used in scientific research to study the role of β3-adrenergic receptors in various physiological and pathological conditions. β3-adrenergic receptors are predominantly expressed in adipose tissue and play a crucial role in the regulation of lipolysis and thermogenesis. This compound 37344 is used to activate β3-adrenergic receptors and study their effects on lipid metabolism, energy expenditure, and glucose homeostasis.